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Compound of Interest

Compound Name: 5-O-DMT-N2-DMF-dG

Cat. No.: B10831282

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of 5'-O-DMT-N2-DMF-dG, a modified nucleoside used in oligonucleotide
synthesis, is critical for maintaining laboratory safety and environmental compliance. Due to the
presence of the N,N-dimethylformamide (DMF) group, this compound requires handling as a
hazardous chemical waste. This guide provides essential information for its safe disposal.

Immediate Safety and Handling Precautions

Before handling 5'-O-DMT-N2-DMF-dG, it is imperative to consult the Safety Data Sheet (SDS)
for N,N-dimethylformamide (DMF), as a specific SDS for the complete compound is not readily
available. DMF is a flammable liquid and vapor, and it is harmful if inhaled or in contact with
skin.[1]

Personal Protective Equipment (PPE) is Mandatory:

» Eye Protection: Wear chemical safety goggles or a face shield.

e Hand Protection: Wear protective gloves (e.g., nitrile rubber).

o Body Protection: Wear a lab coat and ensure skin is not exposed.

» Respiratory Protection: Use in a well-ventilated area, preferably under a chemical fume
hood. If vapors or aerosols are generated, respiratory protection is required.
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Disposal Plan: Step-by-Step Procedure

Disposal of 5'-O-DMT-N2-DMF-dG and its containers must be in accordance with local, state,
and federal regulations. The following is a general procedural guide:

+ Waste Segregation:

o Designate a specific, labeled waste container for 5'-O-DMT-N2-DMF-dG and any
materials contaminated with it (e.g., pipette tips, gloves, empty vials).

o The container must be clearly labeled as "Hazardous Waste" and include the full chemical
name: "5'-O-DMT-N2-DMF-dG".

o Do not mix this waste with other chemical waste streams unless compatibility has been
confirmed by your institution's Environmental Health and Safety (EHS) department.
Incompatible materials include strong oxidizing agents, halogens, and reducing agents.[1]

o Container Management:
o Use a container that is chemically resistant and has a secure, tightly closing lid.[1]
o Keep the waste container closed at all times, except when adding waste.

o Store the waste container in a cool, dry, and well-ventilated area, away from heat, sparks,
and open flames.[1]

» Disposal of Unused Product:

o If you have unused or expired 5'-O-DMT-N2-DMF-dG, it must be disposed of as
hazardous waste.

o Do not attempt to dispose of it down the drain or in regular trash.
o Decontamination of Labware:

o Any labware that has come into contact with 5'-O-DMT-N2-DMF-dG should be
decontaminated.
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o Rinse the contaminated labware with a suitable solvent (e.g., ethanol or isopropanol)
under a chemical fume hood.

o The rinse solvent must be collected and disposed of as hazardous waste.

e Spill Management:

[e]

In case of a spill, evacuate the area and ensure adequate ventilation.

o

Remove all sources of ignition.[1]

[¢]

Absorb the spill with an inert material (e.g., vermiculite, dry sand) and place it in the
designated hazardous waste container.

[¢]

Clean the spill area thoroughly.
» Final Disposal:

o Arrange for the pickup and disposal of the hazardous waste container through your
institution's EHS department or a licensed chemical waste disposal company.[1]

Quantitative Data Summary

Parameter Value Reference
Storage Temperature -20°C to -80°C [2][3]

DMF Flash Point 58 °C/ 136.4 °F [1]

DMF Autoignition Temperature 445 °C /833 °F [1]

Disposal Workflow
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(Start: Handling 5‘-O-DMT-N2-DMF-dG)

'

Wear appropriate PPE
(Gloves, Goggles, Lab Coat)

i

Segregate Waste:
- Labeled, closed container
- 'Hazardous Waste: 5'-O-DMT-N2-DMF-dG'

Collect Waste:
- Unused product
- Contaminated materials (tips, gloves)
- Decontamination rinse solvent

'

Store Waste Container:
- Cool, dry, well-ventilated area
- Away from ignition sources

Spill?

Yes

Gollow Spill Management ProtocoD No

'

Arrange for Disposal:
- Contact institutional EHS
- Use licensed waste disposal service

End

Click to download full resolution via product page

A flowchart outlining the proper disposal procedure for 5'-O-DMT-N2-DMF-dG.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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